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Compound of Interest

Compound Name: 2-Acetamido-5-nitropyridine

Cat. No.: B189021 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Acetamido-5-nitropyridine is a key building block in medicinal chemistry and drug

development, serving as a versatile intermediate for the synthesis of a variety of

pharmacologically active compounds. The introduction of a nitro group onto the pyridine ring at

the 5-position of 2-acetamidopyridine significantly influences its chemical reactivity, providing a

handle for further functionalization. The nitration of 2-acetamidopyridine is a classic example of

an electrophilic aromatic substitution reaction on a pyridine ring, a process that requires careful

control of reaction conditions to achieve the desired regioselectivity and yield. The acetylamino

group at the 2-position acts as a directing group, favoring the substitution at the 5-position. This

application note provides a detailed protocol for the nitration of 2-acetamidopyridine, along with

relevant physicochemical data and a visual representation of the experimental workflow.

Physicochemical Data
A summary of the key physical and chemical properties of the starting material and the final

product is provided below for easy reference.
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Property 2-Acetamidopyridine
2-Acetamido-5-
nitropyridine

Molecular Formula C₇H₈N₂O C₇H₇N₃O₃[1]

Molecular Weight 136.15 g/mol [2] 181.15 g/mol [1]

CAS Number 5231-96-9[2] 5093-64-1[1]

Appearance
Off-white to yellow crystalline

powder[2]
Gray solid

Melting Point 66-74 °C[2] 199-203 °C

Purity ≥ 99% (GC)[2] 99.1%[3]

Experimental Protocol
This protocol details the nitration of 2-acetamidopyridine using a mixture of fuming nitric acid

and concentrated sulfuric acid.

Materials and Reagents:

Reagent CAS Number

2-Acetamidopyridine 5231-96-9

Concentrated Sulfuric Acid (98%) 7664-93-9

Fuming Nitric Acid (>90%) 7697-37-2

Ice N/A

Deionized Water 7732-18-5

Equipment:

Three-necked round-bottom flask

Magnetic stirrer and stir bar
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Dropping funnel

Thermometer

Ice bath

Büchner funnel and filter paper

Vacuum flask

Procedure:

Preparation of the Nitrating Mixture: In a clean and dry beaker, carefully and slowly add 14.6

mL of fuming nitric acid to 113 mL of concentrated sulfuric acid while cooling in an ice bath

and stirring.[4] Allow the mixture to cool to room temperature.

Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer,

thermometer, and a dropping funnel, place 13.6 g of 2-acetamidopyridine.[4]

Addition of Nitrating Mixture: Slowly add the prepared nitrating mixture dropwise from the

dropping funnel to the 2-acetamidopyridine in the flask. Maintain the reaction temperature at

60 °C.[4]

Reaction: After the addition is complete, continue stirring the mixture at 60 °C for 2 hours.[4]

Work-up: After 2 hours, cool the reaction mixture to room temperature and then carefully

pour it onto crushed ice with stirring. A solid precipitate will form.

Isolation and Purification: Collect the solid product by vacuum filtration using a Büchner

funnel. Wash the solid with cold deionized water until the washings are neutral. Dry the

product in a desiccator under vacuum.

Characterization: The final product, 2-acetamido-5-nitropyridine, can be characterized by

its melting point and spectroscopic techniques such as ¹H NMR and IR spectroscopy. The

expected yield is approximately 88.40%.[4]
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The following diagram illustrates the key steps in the synthesis of 2-acetamido-5-
nitropyridine.
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Caption: Workflow for the synthesis of 2-acetamido-5-nitropyridine.

Safety Precautions
This reaction should be performed in a well-ventilated fume hood.

Concentrated sulfuric acid and fuming nitric acid are highly corrosive and strong oxidizing

agents. Handle with extreme care and wear appropriate personal protective equipment

(PPE), including safety goggles, a lab coat, and acid-resistant gloves.

The reaction is exothermic, especially during the mixing of acids and their addition to the

substrate. Proper temperature control is crucial to prevent runaway reactions.

In case of contact with skin or eyes, rinse immediately with copious amounts of water and

seek medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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